Cas no 16882-24-9 (4-Methoxy-2-methylphenylacetone)

• Product Name: 4-Methoxy-2-methylphenylacetone
• CAS No: 16882-24-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4611063
• PubChem ID: 24721492
• Update Time: 2025-06-09

4-Methoxy-2-methylphenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)propan-2-one
• 2-Propanone, 1-(4-methoxy-2-methylphenyl)-
• 3-Methyl-4-(2-oxopropyl)anisole
• 1-(4-Methoxy-2-methylphenyl)-2-propanone
• 4-Methoxy-2-methylphenylacetone

• Inchi： 1S/C11H14O2/c1-8-6-11(13-3)5-4-10(8)7-9(2)12/h4-6H,7H2,1-3H3
• InChI Key： KEQISZAPZNSVGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC(C)=O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 276.1±25.0 ºC (760 Torr),
• Flash Point: 115.5±16.7 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Methoxy-2-methylphenylacetone

Comprehensive Overview of 4-Methoxy-2-methylphenylacetone (CAS No. 16882-24-9): Properties, Applications, and Industry Insights

4-Methoxy-2-methylphenylacetone (CAS No. 16882-24-9) is an organic compound with a molecular formula of C₁₁H₁₄O₂. This aromatic ketone derivative is characterized by its methoxy and methyl functional groups, which contribute to its unique chemical reactivity and industrial relevance. The compound is often searched under variations like "4-methoxy-2-methyl phenyl acetone synthesis" or "CAS 16882-24-9 applications", reflecting its niche yet growing demand in research and specialty chemical markets.

In recent years, the interest in 4-Methoxy-2-methylphenylacetone has surged due to its role as a precursor in flavor and fragrance formulations. The compound’s structural features make it valuable for synthesizing complex aroma molecules, aligning with trends in green chemistry and sustainable sourcing. Researchers frequently explore its potential in bio-based solvents and pharmaceutical intermediates, addressing queries such as "eco-friendly ketone derivatives" or "non-toxic aromatic compounds".

The physicochemical properties of CAS No. 16882-24-9 include a moderate boiling point and solubility in common organic solvents, making it versatile for laboratory and industrial use. Analytical techniques like GC-MS and NMR spectroscopy are typically employed for its identification, as highlighted in searches for "4-Methoxy-2-methylphenylacetone characterization methods". Its stability under controlled conditions also positions it as a candidate for high-purity chemical standards.

From a commercial perspective, 4-Methoxy-2-methylphenylacetone caters to sectors such as cosmetics and agrochemicals, where demand for specialty intermediates is rising. Discussions around "safe chemical alternatives" and "regulatory-compliant ingredients" further underscore its relevance. Manufacturers emphasize quality control protocols, ensuring compliance with global standards like REACH and FDA guidelines.

Innovations in catalytic synthesis have optimized the production of 16882-24-9, reducing energy consumption and waste. This aligns with the broader industry shift toward circular economy principles, a topic frequently searched alongside "green synthesis of aromatic ketones". Future research may explore its utility in advanced material science, particularly for polymeric coatings or electronic components.

In summary, 4-Methoxy-2-methylphenylacetone (CAS No. 16882-24-9) exemplifies the intersection of chemical innovation and market-driven applications. Its multifaceted uses and alignment with sustainability trends ensure continued interest, while rigorous safety assessments and process optimizations further solidify its industrial standing.